3-(3-acetyl-1H-indol-1-yl)-1-(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-1-propanone

• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 3-(3-acetylindol-1-yl)-1-(8-methoxy-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)propan-1-one
• InChI: InChI=1S/C25H25N3O3/c1-16(29)20-14-27(24-6-4-3-5-18(20)24)12-10-25(30)28-11-9-23-21(15-28)19-13-17(31-2)7-8-22(19)26-23/h3-8,13-14,26H,9-12,15H2,1-2H3
• InChI Key: VYFKNJPHHSTAPU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(C2=CC=CC=C21)CCC(=O)N3CCC4=C(C3)C5=C(N4)C=CC(=C5)OC

Description

This compound features a 3-acetylindole moiety linked via a propanone bridge to an 8-methoxy-substituted tetrahydro-pyrido[4,3-b]indole scaffold. The methoxy group at position 8 of the pyridoindole ring enhances solubility compared to halogenated analogs, while the acetylindole group may influence receptor binding or metabolic stability . Synthesis likely follows condensation strategies analogous to those used for related compounds, such as coupling acyl chlorides or carboxylic acids with amines under basic conditions (e.g., piperidine-catalyzed Claisen-Schmidt condensations) .

Biological Activity

The compound 3-(3-acetyl-1H-indol-1-yl)-1-(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-1-propanone is a synthetic derivative featuring an indole and a tetrahydropyridoindole moiety. This compound has garnered interest due to its potential biological activities, particularly in the realms of anticancer and antiviral properties. This article aims to provide a comprehensive overview of its biological activity based on available research findings.

The molecular characteristics of the compound are as follows:

Property	Value
Molecular Formula	C25H25N3O3
Molecular Weight	415.49 g/mol
LogP	2.9248
Polar Surface Area	50.224 Ų
Hydrogen Bond Acceptors	5
Hydrogen Bond Donors	1

Anticancer Properties

Recent studies have indicated that compounds similar to 3-(3-acetyl-1H-indol-1-yl)-1-(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-1-propanone exhibit significant anticancer activity. The indole structure is known for its ability to interact with various biological targets implicated in cancer progression.

• Mechanism of Action :
  • Indole derivatives have been shown to inhibit cell proliferation in several cancer cell lines by inducing apoptosis and disrupting the cell cycle. For instance, compounds with similar structures have demonstrated IC50 values in the low micromolar range against breast cancer cells .
• Case Studies :
  • A study highlighted the efficacy of indole-based compounds in targeting the PI3K/Akt pathway, leading to reduced tumor growth in xenograft models . The specific compound's ability to modulate this pathway could be a focal point for further investigation.

Antiviral Activity

The antiviral potential of indole derivatives has also been explored, particularly against viral infections such as influenza and hepatitis viruses.

• Inhibition Studies :
  • Research indicates that certain indoles can inhibit viral replication through interference with viral RNA synthesis and protein translation processes. For example, compounds structurally related to our compound showed promising results against HCV with IC50 values around 10 µM .
• Mechanism Insights :
  • The antiviral activity is hypothesized to arise from the ability of these compounds to disrupt viral entry or replication by targeting specific viral enzymes or host cell pathways involved in viral life cycles .

Research Findings Summary

The following table summarizes key findings from various studies regarding the biological activities of similar indole derivatives:

Study Reference	Biological Activity	IC50/EC50 Values	Comments
	Anticancer (breast)	~5 µM	Induces apoptosis
	Antiviral (HCV)	~10 µM	Inhibits viral replication
	Cytotoxicity in vitro	~8 µM	Effective against multiple cell lines

Scientific Research Applications

Biological Activities

Research indicates that compounds similar to 3-(3-acetyl-1H-indol-1-yl)-1-(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-1-propanone exhibit various biological activities:

Anticancer Activity :
Studies have shown that indole derivatives can act as selective down-regulators of estrogen receptors, which may be beneficial in treating hormone-dependent cancers such as breast cancer. The structural similarities of this compound to known anticancer agents suggest it may possess similar properties .

Neuroprotective Effects :
Indole compounds are often associated with neuroprotective effects. For instance, derivatives have been studied for their ability to modulate neuroinflammation and oxidative stress in neurodegenerative diseases .

Antimicrobial Properties :
Research has indicated that certain indole-based compounds exhibit antimicrobial activities against various pathogens. The unique structure of this compound could enhance its efficacy against resistant strains .

Case Study 1: Anticancer Potential

A study published in a peer-reviewed journal demonstrated that a related indole derivative significantly reduced tumor growth in xenograft models of breast cancer. The mechanism was attributed to the compound's ability to inhibit cell proliferation and induce apoptosis in cancer cells .

Case Study 2: Neuroprotection

Another investigation focused on the neuroprotective effects of indole derivatives in models of Alzheimer's disease. The study found that these compounds could reduce amyloid-beta plaque formation and improve cognitive function in treated animals .

Case Study 3: Antimicrobial Activity

A recent study evaluated the antimicrobial properties of various indole derivatives against Staphylococcus aureus and Escherichia coli. The results indicated that certain modifications to the indole structure enhanced antimicrobial activity significantly .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Pyrido[4,3-b]indole Core

The pyridoindole scaffold is a common feature in several analogs, with substituent variations significantly altering physicochemical and biological properties:

Compound Name	Substituent at Position 8	Linked Moiety	Molecular Formula	Yield (%)	Key Properties	Reference
3-(3-Acetyl-1H-indol-1-yl)-1-(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-1-propanone	Methoxy (-OCH₃)	3-Acetylindole	C₂₅H₂₅N₃O₃	N/A	Enhanced solubility, moderate polarity
1-(8-Chloro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone	Chloro (-Cl)	Acetyl (-COCH₃)	C₁₃H₁₃ClN₂O	N/A	Increased lipophilicity
(8-(Trifluoromethoxy)-pyrido[4,3-b]indol-2-yl)-(5-(trifluoromethyl)pyrazol-3-yl)methanone	Trifluoromethoxy (-OCF₃)	Trifluoromethylpyrazole	C₂₀H₁₃F₆N₃O₂	88%	High electronegativity, metabolic stability
(6-(Dimethylamino)-indol-2-yl)-(pyrido[4,3-b]indol-2-yl)methanone	None (unsubstituted)	6-(Dimethylamino)indole	C₂₂H₂₁N₃O	34%	Basic amine improves aqueous solubility

Key Observations :

• Methoxy vs.
• Trifluoromethyl Groups : Compounds with trifluoromethyl substituents (e.g., ) exhibit higher metabolic resistance due to the stability of C-F bonds .
• Synthetic Yields : Yields vary significantly (34–88%), influenced by purification methods (e.g., silica gel chromatography vs. HPLC) and steric/electronic effects of substituents .

Variations in the Linked Moiety

The propanone-linked acetylindole in the target compound contrasts with pyrazole, dimethylaminoindole, or pyridylimino groups in analogs:

• Acetylindole : The acetyl group may serve as a hydrogen-bond acceptor, influencing target binding .
• Dimethylaminoindole (): The basic dimethylamino group increases solubility but may reduce blood-brain barrier penetration .